2-{[(E)-phenylmethylidene]amino}-3-thiophenecarbonitrile

• IUPAC Name: 2-[(E)-benzylideneamino]thiophene-3-carbonitrile
• InChI: InChI=1S/C12H8N2S/c13-8-11-6-7-15-12(11)14-9-10-4-2-1-3-5-10/h1-7,9H/b14-9+
• InChI Key: JEYBJXWNEMEKFD-NTEUORMPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NC2=C(C=CS2)C#N
• Isomeric SMILES: C1=CC=C(C=C1)/C=N/C2=C(C=CS2)C#N
• Molecular Formula: C12H8N2S
• Molecular Weight: 212.27 g/mol

Description

“2-{[(E)-phenylmethylidene]amino}-3-thiophenecarbonitrile” is an organic compound with a molecular weight of 212.27. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H8N2S/c13-8-11-6-7-15-12(11)14-9-10-4-2-1-3-5-10/h1-7,9H/b14-9+. This indicates the presence of 12 carbon atoms, 8 hydrogen atoms, 2 nitrogen atoms, and 1 sulfur atom in the molecule.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. The compound’s storage temperature is between 2 and 8 degrees Celsius.

Scientific Research Applications

Thermochemistry and Polymorphism

Conformational Polymorphism : The study of conformational polymorphism in compounds like 5-methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile demonstrates the significance of molecular conformation in determining the thermodynamic stability and color of crystalline forms. Different packing modes and molecular conformations result in polymorphs with distinct physical properties, such as color variations due to the thiophene torsion relative to the o-nitroaniline fragment. This research contributes to our understanding of solid-state chemistry and has implications for the design of materials with specific physical properties (Lian Yu et al., 2000).

Molecular Structure Analysis

Solid-State NMR and Electronic Structure Calculations : Investigations into the molecular structure of polymorphic forms of similar compounds through solid-state NMR (SSNMR) and electronic structure calculations reveal the influence of molecular conformation on NMR spectra and structural characteristics. This work is crucial for understanding the structural basis of polymorphism and for developing quantitative structural analysis methods in materials science (Jay R Smith et al., 2006).

Pharmacological Potential

Antifungal Activities : The screening of 2-[(arylidene)amino]-4,5-cycloalkyl[b]thiophene-3-carbonitrile derivatives for antifungal activities against Candida krusei and Cryptococcus neoformans demonstrates the potential pharmacological applications of these compounds. Computer-aided drug design studies further elucidate the structural characteristics influencing antifungal activity, guiding the synthesis of new derivatives with improved biological activities (L. Scotti et al., 2012).

Corrosion Inhibition

Corrosion Inhibition by Thiophene Schiff Base : The study of corrosion inhibition by a newly synthesized thiophene Schiff base on mild steel in acidic solutions highlights the application of these compounds in protecting metals against corrosion. This research not only provides insights into the mechanism of corrosion inhibition but also contributes to the development of more efficient and environmentally friendly corrosion inhibitors (D. Daoud et al., 2014).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more.